Cas no 102020-26-8 (Dodecanethioic acid, S-(4-methylphenyl) ester)
102020-26-8 structure
Product Name:Dodecanethioic acid, S-(4-methylphenyl) ester
CAS No:102020-26-8
MF:C19H30OS
MW:306.50590467453
CID:1131568
Update Time:2024-07-26
Dodecanethioic acid, S-(4-methylphenyl) ester Chemical and Physical Properties
Names and Identifiers
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- Dodecanethioic acid, S-(4-methylphenyl) ester
- dodecanethioic acid S-p-tolyl ester
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- Inchi: 1S/C19H30OS/c1-3-4-5-6-7-8-9-10-11-12-19(20)21-18-15-13-17(2)14-16-18/h13-16H,3-12H2,1-2H3
- InChI Key: MAAFTIJVUBLBOL-UHFFFAOYSA-N
- SMILES: C(SC1=CC=C(C)C=C1)(=O)CCCCCCCCCCC
Computed Properties
- Exact Mass: 306.2019
Experimental Properties
- Density: 0.97±0.1 g/cm3(Predicted)
- Boiling Point: 411.2±24.0 °C(Predicted)
- PSA: 17.07
Dodecanethioic acid, S-(4-methylphenyl) ester Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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